Cas no 1105712-07-9 ((4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected)

• Product Name: (4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected
• CAS No: 1105712-07-9
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• MDL: MFCD28122848
• CID: 5176522
• Update Time: 2026-03-05

(4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected Chemical and Physical Properties

Names and Identifiers

• (S)-3-Boc-4-benzyl-1,2,3-oxathiazolidine 2,2-dioxide
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-(phenylmethyl)-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• tert-butyl (S)-4-benzyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected

• MDL： MFCD28122848
• Inchi： 1S/C14H19NO5S/c1-14(2,3)20-13(16)15-12(10-19-21(15,17)18)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m0/s1
• InChI Key： GFIYMPOLIUHNDY-LBPRGKRZSA-N
• SMILES： O1C[C@H](CC2=CC=CC=C2)N(C(OC(C)(C)C)=O)S1(=O)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 405.6±28.0 °C at 760 mmHg
• Flash Point: 199.1±24.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4S)-2,2-Dioxido-4- benzyl -1,2,3-oxathiazolidine, N-BOC protected

Recent Advances in the Study of (4S)-2,2-Dioxido-4-benzyl-1,2,3-oxathiazolidine, N-BOC Protected (CAS: 1105712-07-9)

The compound (4S)-2,2-Dioxido-4-benzyl-1,2,3-oxathiazolidine, N-BOC protected (CAS: 1105712-07-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, characterization, and biological activities, providing valuable insights into its utility as a building block for pharmaceuticals and as a tool for probing biochemical pathways.

One of the key advancements in the synthesis of this compound involves the optimization of the N-BOC protection step, which enhances its stability and facilitates further functionalization. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, making it more accessible for large-scale production. Additionally, the stereochemical integrity of the (4S)-configuration has been rigorously confirmed using advanced spectroscopic techniques, including NMR and X-ray crystallography.

In terms of biological applications, (4S)-2,2-Dioxido-4-benzyl-1,2,3-oxathiazolidine, N-BOC protected has shown promise as a precursor for the development of protease inhibitors. Its oxathiazolidine scaffold mimics transition states in enzymatic reactions, making it a valuable candidate for targeting enzymes involved in diseases such as cancer and viral infections. Recent in vitro studies have demonstrated its inhibitory activity against specific proteases, with IC50 values in the low micromolar range, highlighting its potential for therapeutic development.

Furthermore, the compound's role in chemical biology has been explored through its incorporation into peptide analogs and small-molecule probes. These derivatives have been used to study protein-protein interactions and enzyme mechanisms, providing deeper understanding of cellular processes. The N-BOC protecting group has been particularly useful in these applications, as it allows for selective deprotection and modification under mild conditions.

Looking ahead, ongoing research aims to expand the utility of (4S)-2,2-Dioxido-4-benzyl-1,2,3-oxathiazolidine, N-BOC protected by exploring its interactions with other biological targets and optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are expected to yield new derivatives with enhanced efficacy and selectivity, paving the way for its use in clinical settings.

In conclusion, the recent progress in the study of (4S)-2,2-Dioxido-4-benzyl-1,2,3-oxathiazolidine, N-BOC protected underscores its importance as a versatile tool in medicinal chemistry and chemical biology. Its well-characterized synthesis, robust biological activity, and potential for further development make it a compound of significant interest for future research and therapeutic applications.